Cas no 71384-25-3 (Quinoline,1-acetyl-5-[[(2R,4aS,5R,6aR,7S,9R,10aS)-2,3,4,4a,6,6a,7,8,9,10,10a,11-dodecahydro-4a-hydroxy-9,12-dimethyl-7,5-(iminomethano)-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-2-yl]methyl]decahydro-7-methyl-,(4aS,5R,7S,8aR)- (9CI))

Quinoline,1-acetyl-5-[[(2R,4aS,5R,6aR,7S,9R,10aS)-2,3,4,4a,6,6a,7,8,9,10,10a,11-dodecahydro-4a-hydroxy-9,12-dimethyl-7,5-(iminomethano)-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-2-yl]methyl]decahydro-7-methyl-,(4aS,5R,7S,8aR)- (9CI) structure
71384-25-3 structure
Product Name:Quinoline,1-acetyl-5-[[(2R,4aS,5R,6aR,7S,9R,10aS)-2,3,4,4a,6,6a,7,8,9,10,10a,11-dodecahydro-4a-hydroxy-9,12-dimethyl-7,5-(iminomethano)-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-2-yl]methyl]decahydro-7-methyl-,(4aS,5R,7S,8aR)- (9CI)
CAS No:71384-25-3
MF:C30H49N3O2
MW:483.728968381882
CID:568909
PubChem ID:442493
Update Time:2025-04-19

Quinoline,1-acetyl-5-[[(2R,4aS,5R,6aR,7S,9R,10aS)-2,3,4,4a,6,6a,7,8,9,10,10a,11-dodecahydro-4a-hydroxy-9,12-dimethyl-7,5-(iminomethano)-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-2-yl]methyl]decahydro-7-methyl-,(4aS,5R,7S,8aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Quinoline,1-acetyl-5-[[(2R,4aS,5R,6aR,7S,9R,10aS)-2,3,4,4a,6,6a,7,8,9,10,10a,11-dodecahydro-4a-hydroxy-9,12-dimethyl-7,5-(iminomethano)-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-2-yl]methyl]decahydro-7-methyl-,(4aS,5R,7S,8aR)- (9CI)
    • Oxolucidine B
    • Quinoline,1-acetyl-5-[[(2R,4aS,5R,6aR,7S,9R,10aS)-2,3,4,4a,6,6a,7,8,9,10,10a,11-dodecahydro-4a-hydroxy-9,12-dimethyl-7,5-(iminomethano)-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-2-yl]methyl]decahydro-7-me
    • (1R,2S,5S,9S,11R,13S,17R)-5-{[(4aS,5R,7S,8aR)-1-acetyl-7-methyldecahydroquinolin-5-yl]methyl}-11,14-dimethyl-6,14-diazatetracyclo[7.6.2.0(2,7).0(13,17)]heptadec-6-en-2-ol
    • CHEBI:7849
    • 1-[(4aS,5R,7S,8aR)-5-[[(1R,2S,5S,9S,11R,13S,17R)-2-hydroxy-11,14-dimethyl-6,14-diazatetracyclo[7.6.2.02,7.013,17]heptadec-6-en-5-yl]methyl]-7-methyl-3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-1-yl]ethanone
    • DTXSID80991720
    • (4aS,5R,7S,8aR)-1-acetyl-5-[[(2S,4aS,5R,6aR,7S,9R,10aS)-3,4,4a,5,6,6a,7,8,9,10,10a,11-dodecahydro-4a-hydroxy-9,12-dimethyl-7,5-(iminomethano)-2H-benzo[5,6]cyclohepta[1,2-b]pyridin-2-yl]methyl]decahydro-7-methylquinoline
    • 71384-25-3
    • C09891
    • 1-[5-{[4a-Hydroxy-9,12-dimethyl-3,4,4a,5,6,6a,7,8,9,10,10a,11-dodecahydro-2H-7,5-(epiminomethano)benzo[5,6]cyclohepta[1,2-b]pyridin-2-yl]methyl}-7-methyloctahydroquinolin-1(2H)-yl]ethan-1-one
    • Serratanine B
    • Q27107596
    • Inchi: 1S/C30H49N3O2/c1-18-11-22-15-29-30(35,23-16-26(22)27(12-18)32(4)17-23)8-7-24(31-29)14-21-10-19(2)13-28-25(21)6-5-9-33(28)20(3)34/h18-19,21-28,35H,5-17H2,1-4H3/t18-,19+,21-,22+,23-,24+,25+,26-,27+,28-,30+/m1/s1
    • InChI Key: QRIZONDFXOOWTA-MREYPERPSA-N
    • SMILES: O[C@]12CC[C@@H](C[C@H]3C[C@H](C)C[C@@H]4[C@H]3CCCN4C(C)=O)N=C1C[C@@H]1C[C@@H](C)C[C@H]3[C@@H]1C[C@@H]2CN3C

Computed Properties

  • Exact Mass: 483.382
  • Monoisotopic Mass: 483.382
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 2
  • Complexity: 859
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 56.1Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 626.3°C at 760 mmHg
  • Flash Point: 332.6°C
  • Refractive Index: 1.676

Quinoline,1-acetyl-5-[[(2R,4aS,5R,6aR,7S,9R,10aS)-2,3,4,4a,6,6a,7,8,9,10,10a,11-dodecahydro-4a-hydroxy-9,12-dimethyl-7,5-(iminomethano)-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-2-yl]methyl]decahydro-7-methyl-,(4aS,5R,7S,8aR)- (9CI) Related Literature

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